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Introduction
Diadenosine pentaphosphate (Ap5A) is a naturally occurring purine dinucleotide found in

various cell types and tissues, including platelets and chromaffin cells.[1][2] It plays a significant

role in purinergic signaling, acting as a ligand for P2 purinergic receptors, and is a potent and

specific inhibitor of adenylate kinase (AK).[3][4][5] This property makes Ap5A an invaluable tool

in various experimental settings, particularly in assays where the interconversion of adenine

nucleotides by AK can interfere with the measurement of other enzyme activities, such as

ATPases.[4] Accurate and consistent preparation of Ap5A stock solutions is crucial for obtaining

reliable and reproducible experimental results. This document provides a detailed protocol for

the preparation, storage, and handling of Ap5A stock solutions for research applications.

Quantitative Data Summary
A variety of salt forms of Diadenosine pentaphosphate are commercially available. The choice

of salt may depend on the specific experimental requirements. The table below summarizes

key quantitative data for common forms of Ap5A.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b10861061?utm_src=pdf-interest
https://www.benchchem.com/pdf/Probing_Enzyme_Kinetics_with_P1_P5_Di_adenosine_5_pentaphosphate_Ap5A_A_Detailed_Guide.pdf
https://www.usbio.net/biochemicals/296060/Diadenosine%20Pentaphosphate%20Pentasodium%20Salt/data-sheet
https://www.springermedizin.de/diadenosine-tetra-and-pentaphosphates-affect-contractility-and-b/50559046
https://pubmed.ncbi.nlm.nih.gov/170110/
https://pubmed.ncbi.nlm.nih.gov/2547314/
https://pubmed.ncbi.nlm.nih.gov/170110/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter

Diadenosin
e
Pentaphosp
hate
Pentasodiu
m Salt

Diadenosin
e
Pentaphosp
hate
Trilithium
Salt

Diadenosin
e
Pentaphosp
hate
Pentalithiu
m Salt

Diadenosin
e
Pentaphosp
hate
Ammonium
Salt

Diadenosin
e
Pentaphosp
hate (Free
Acid)

Molecular

Formula

C₂₀H₂₉N₁₀O₂₂

P₅·5Na

C₂₀H₂₆N₁₀O₂₂

P₅·3Li

C₂₀H₂₉N₁₀O₂₂

P₅·5Li

C₂₀H₂₉N₁₀O₂₂

P₅·xNH₃

C₂₀H₂₉N₁₀O₂₂

P₅

Molecular

Weight

1026.28

g/mol [2][3]

934.20 g/mol

[4]

946.03 g/mol

[5]

916.37 g/mol

(anhydrous

free acid

basis)[6]

916.37 g/mol

Appearance

White to off-

white

powder[2][3]

White to off-

white powder
-

White to off-

white

powder[6]

-

Solubility (in

Water)

50 mg/mL[2]

[3]
50 mg/mL - 50 mg/mL[6]

Good

solubility in

water (≥ 10

mM)[7]

Storage of

Powder
-20°C[2][3] -20°C - -20°C[6] Freezer[7]

Stock

Solution

Storage

-20°C (1

month),

-80°C (6

months)[1]

- - - -20°C[8]

Experimental Protocols
This section provides a detailed protocol for the preparation of a 10 mM aqueous stock solution

of Diadenosine pentaphosphate pentasodium salt. This can be adapted for other salt forms

by adjusting the mass to be dissolved based on the respective molecular weight.
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Diadenosine pentaphosphate pentasodium salt (Ap5A) powder

Nuclease-free water (or a suitable buffer, e.g., 50 mM Tris-HCl, pH 7.5)

Microcentrifuge tubes or other appropriate sterile containers

Vortex mixer

Pipettes and sterile filter tips

0.22 µm sterile syringe filter

Protocol for Preparing a 10 mM Ap5A Stock Solution
Pre-handling Preparation: Before opening, briefly centrifuge the vial of Ap5A powder to

ensure that all the powder is at the bottom of the vial.[2]

Calculating the Required Mass: To prepare a 10 mM stock solution, calculate the mass of

Ap5A pentasodium salt (MW = 1026.28 g/mol ) required. For 1 mL (0.001 L) of a 10 mM

(0.010 mol/L) solution:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.010 mol/L x 0.001 L x 1026.28 g/mol = 0.01026 g or 10.26 mg

Dissolution:

Weigh out 10.26 mg of Ap5A pentasodium salt and place it in a sterile microcentrifuge

tube.

Add 1 mL of nuclease-free water or your desired buffer.

Vortex the solution thoroughly to ensure complete dissolution. Gentle warming (to room

temperature if stored at -20°C) may aid in dissolution.

Sterilization (Optional but Recommended):

To ensure the sterility of the stock solution, it is recommended to filter it through a 0.22 µm

sterile syringe filter into a new sterile tube. This is particularly important for applications
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involving cell culture or long-term storage.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1] Clearly label the aliquots with the name of the compound,

concentration, and date of preparation.

Mandatory Visualizations
Experimental Workflow for Ap5A Stock Solution
Preparation
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Workflow for Ap5A Stock Solution Preparation
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Caption: A flowchart illustrating the key steps for preparing a sterile stock solution of

Diadenosine pentaphosphate.

Ap5A in Purinergic Signaling Pathway
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Caption: A diagram showing the interaction of Ap5A with P2X and P2Y purinergic receptors,

leading to downstream cellular responses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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